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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cesium hydroxide monohydrate
(CsOH-Hz20), detailing its chemical formula, structure, physical and chemical properties, and its
applications in organic synthesis, with a focus on its catalytic activity.

Chemical Formula and Structure

The chemical formula for cesium hydroxide monohydrate is CsOH-Hz0.

Cesium hydroxide monohydrate is an ionic compound consisting of a cesium cation (Cs*), a
hydroxide anion (OH™), and one molecule of water of hydration. Research has identified a
tetragonal polymorph of cesium hydroxide monohydrate, which is described as a clathrate
hydrate. In this structure, the cesium atoms are situated in cavities formed by a three-
dimensional, hydrogen-bonded framework of oxygen atoms.[1][2] These cavities are in the
shape of a bicapped pentagonal prism.[2]

The structure is notable for its intricate network of hydrogen bonds. The oxygen framework is
locally identical to layers found in the hexagonal modifications of the compound.[2]
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Conceptual representation of Cesium Hydroxide Monohydrate.

Quantitative Data

The physical and chemical properties of cesium hydroxide monohydrate are summarized in
the table below for easy reference.
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Property Value

Molecular Formula CsOH-H20

Molecular Weight 167.93 g/mol

CAS Number 35103-79-8

Appearance White to off-white crystalline powder/aggregates
Melting Point 272 °C

Density 3.68 g/mL at 25 °C

Solubility in Water 300 g/100 mL at 30 °C (for anhydrous CsOH)
pKa (of CsOH) 15.76

[Sources:[3],[4],[5]]

Experimental Protocols

Cesium hydroxide monohydrate is a potent base and finds application as a catalyst in
various organic transformations. Its high reactivity and solubility in certain organic solvents
make it a valuable reagent in chemical synthesis.[6]

Cesium hydroxide monohydrate has been demonstrated to be a highly effective catalyst for
the selective mono-N-alkylation of primary amines, yielding secondary amines. This method is
noted for suppressing the overalkylation to tertiary amines.

Experimental Workflow:
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Workflow for N-Alkylation of Primary Amines.

Detailed Methodology:
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o Materials:

o Cesium hydroxide monohydrate (CsOH-H20)

[¢]

Primary amine

[¢]

Alkyl bromide

[e]

Anhydrous N,N-dimethylformamide (DMF)

Activated powdered 4 A molecular sieves

o

e Procedure:

o To a suspension of activated powdered 4 A molecular sieves (500 mg) in anhydrous DMF
(8.3 mL), add cesium hydroxide monohydrate (280 mg, 1.7 mmol, 1 equivalent).

o Stir the resulting mixture vigorously for 10 minutes.

o Add the primary amine (1.7 mmol, 1 equivalent) to the mixture and continue stirring for an
additional 30 minutes.

o Introduce the alkyl bromide (2.0 mmol, 1.2 equivalents).

o The reaction progress should be monitored by an appropriate analytical technique such as
Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Upon completion, the reaction mixture is worked up to isolate the secondary amine
product.

Cesium hydroxide monohydrate serves as an efficient catalyst for the addition of terminal
alkynes to aldehydes and ketones, producing propargyl alcohols in good yields (66-96%).[6]
This reaction highlights the exceptional activity of CsOH-H20 in generating highly nucleophilic
organometallic species from alkynes.[6]

While a detailed, step-by-step protocol exclusively using CsOH-H20 was not found in the
provided search results, the general principle involves the deprotonation of the terminal alkyne
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by the strong base to form a cesium acetylide, which then acts as a nucleophile, attacking the
carbonyl carbon of the aldehyde or ketone.

Proposed Signaling Pathway:
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Catalytic cycle for propargyl alcohol synthesis.

CsOH-H20 can also be used to promote the P-alkylation of secondary phosphines to
synthesize tertiary and ditertiary phosphines. This method is described as mild and highly
efficient, proceeding in moderate to high yields at room temperature in the presence of
molecular sieves and DMF.[6]

Safety and Handling

Cesium hydroxide monohydrate is a strong base and is corrosive. It should be handled with
appropriate personal protective equipment, including gloves and eye protection, in a well-
ventilated area. It is hygroscopic and should be stored in a tightly sealed container to prevent
absorption of moisture and carbon dioxide from the atmosphere.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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